Cas no 29705-96-2 (Benzeneethanamine,4-bromo-2,5-dimethoxy-a-methyl-, hydrochloride (1:1))

• Product Name: Benzeneethanamine,4-bromo-2,5-dimethoxy-a-methyl-, hydrochloride (1:1)
• CAS No: 29705-96-2
• MF: C₁₁H₁₇BrClNO₂
• MW: 310.615181684494
• CID: 240500
• PubChem ID: 12626562
• Update Time: 2025-11-05

Benzeneethanamine,4-bromo-2,5-dimethoxy-a-methyl-, hydrochloride (1:1) Chemical and Physical Properties

Names and Identifiers

• Benzeneethanamine,4-bromo-2,5-dimethoxy-a-methyl-, hydrochloride (1:1)
• (±)-2,5-Dimethoxy-4-bromoamphetamine hydrochloride solution
• 4-bromo-2,5-DMA (hydrochloride)
• 4-bromo-2,5-DMA (hydrochloride) (exempt preparation)
• DOB hydrochloride
• DTXSID1048883
• Benzeneethanamine, 4-bromo-2,5-dimethoxy-.alpha.-methyl-, hydrochloride
• Brolamfetamine hydrochloride [INCB:GREEN LIST]
• CAS-29705-96-2
• (+/-)-1-(4-Bromo-2,5-dimethoxyphenyl)-2-aminopropane hydrochloride
• 29705-96-2
• 2,5-Dimethoxy-4-bromoamphetamine hydrochloride
• Brolamfetamine hydrochloride
• DTXCID801476171
• 4-Bromo-2,5-dimethoxy-?-methylbenzeneethanamine hydrochloride
• Q27285673
• OII49KV8F3
• d,l-DOB.HCl, 1mg/ml in Methanol
• PD018479
• 1-(4-bromo-2, 5-dimethoxyphenyl)propan-2-amine;hydrochloride
• Tox21_112875
• SCHEMBL989523
• 4-Bromo-2,5-dimethoxyamphetamine hydrochloride
• AKOS024457316
• Phenethylamine, 4-bromo-2,5-dimethoxy-alpha-methyl-, hydrochloride
• Benzeneethanamine, 4-bromo-2,5-dimethoxy-alpha-methyl-, hydrochloride
• d,l-DOB.HCl
• 4-bromo-2,5-DMA hydrochloride
• 1-(4-bromo-2,5-dimethoxyphenyl)propan-2-amine;hydrochloride
• (+/-)-2,5-dimethoxy-4-bromoamphetamine hydrochloride
• UNII-OII49KV8F3
• PHENETHYLAMINE, 4-BROMO-2,5-DIMETHOXY-.ALPHA.-METHYL-, HYDROCHLORIDE
• ( inverted exclamation markA)-2,5-Dimethoxy-4-bromoamphetamine hydrochloride, DL-DOB hydrochloride

• Inchi： 1S/C11H16BrNO2.ClH/c1-7(13)4-8-5-11(15-3)9(12)6-10(8)14-2;/h5-7H,4,13H2,1-3H3;1H
• InChI Key： SPBBKPOIDQIWDZ-UHFFFAOYSA-N
• SMILES： BrC1=CC(=C(C=C1OC)CC(C)N)OC.Cl

Computed Properties

• Exact Mass: 309.01312g/mol
• Monoisotopic Mass: 309.01312g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 191
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 44.5Ų

Experimental Properties

• Flash Point: 9℃

Benzeneethanamine,4-bromo-2,5-dimethoxy-a-methyl-, hydrochloride (1:1) Security Information

• Hazardous Material transportation number：UN1230 - class 3 - PG 2 - Methanol, solution
• Hazard Category Code： 22-39/23/24/25-23/24/25-11
• Safety Instruction： 7-16-36/37-45
• Hazardous Material Identification：
• Storage Condition：?20°C

Additional information on Benzeneethanamine,4-bromo-2,5-dimethoxy-a-methyl-, hydrochloride (1:1)

Comprehensive Overview of Benzeneethanamine,4-bromo-2,5-dimethoxy-a-methyl-, hydrochloride (1:1) (CAS No. 29705-96-2)

Benzeneethanamine,4-bromo-2,5-dimethoxy-a-methyl-, hydrochloride (1:1), identified by its CAS No. 29705-96-2, is a chemically synthesized compound that has garnered attention in pharmaceutical and biochemical research. This compound belongs to the class of substituted phenethylamines, which are widely studied for their potential applications in medicinal chemistry. The presence of bromo and dimethoxy functional groups in its structure contributes to its unique physicochemical properties, making it a subject of interest for researchers exploring novel therapeutic agents.

In recent years, the scientific community has shown increasing interest in substituted phenethylamines due to their diverse biological activities. The 4-bromo-2,5-dimethoxy substitution pattern in this compound is particularly noteworthy, as it may influence receptor binding affinity and metabolic stability. Researchers are actively investigating the potential of such compounds in addressing neurological conditions, although this remains a highly specialized area of study requiring further validation.

The hydrochloride salt form (1:1) of this compound enhances its solubility in aqueous solutions, a critical factor for in vitro and in vivo studies. This characteristic makes CAS No. 29705-96-2 particularly valuable for pharmacological research where water solubility is essential for accurate dosing and bioavailability assessments. Current trends in drug discovery emphasize the importance of such physicochemical modifications to improve compound performance in biological systems.

Analytical characterization of Benzeneethanamine,4-bromo-2,5-dimethoxy-a-methyl-, hydrochloride (1:1) typically involves advanced techniques such as HPLC, mass spectrometry, and NMR spectroscopy. These methods are crucial for verifying compound purity and structural integrity, especially when the material is intended for research purposes. The growing demand for high-purity research chemicals has led to increased scrutiny of analytical protocols, with many laboratories now adopting GMP-like standards for quality control.

From a synthetic chemistry perspective, the preparation of CAS No. 29705-96-2 involves multi-step organic transformations that require careful optimization. The bromination and methoxylation steps in particular demand precise control of reaction conditions to ensure proper regioselectivity. Modern synthetic approaches increasingly incorporate green chemistry principles, reflecting the broader pharmaceutical industry's commitment to sustainable practices.

The stability profile of this hydrochloride salt is another area of practical importance. Proper storage conditions - typically controlled room temperature in airtight containers - are essential to maintain compound integrity over time. These considerations align with current best practices in research chemical management, where proper handling and storage have become increasingly standardized across laboratories worldwide.

In the context of current research trends, Benzeneethanamine,4-bromo-2,5-dimethoxy-a-methyl-, hydrochloride (1:1) represents an interesting case study in structure-activity relationship (SAR) investigations. The compound's molecular weight and logP values place it within the range typically considered favorable for blood-brain barrier penetration, a property of significant interest in CNS-targeted drug development. However, it's important to note that such potential applications remain speculative without extensive preclinical validation.

The scientific literature contains limited but growing references to compounds with this structural motif, particularly in patents describing novel chemical entities. This suggests that CAS No. 29705-96-2 and its analogs may have untapped potential in various therapeutic areas. As with many specialized research chemicals, the full scope of its possible applications will likely emerge gradually as more studies are conducted and published.

From a regulatory standpoint, researchers working with this compound should be aware that while it is not currently classified as controlled substance in most jurisdictions, proper documentation and legitimate research purposes are always required. The evolving landscape of research chemical regulations underscores the importance of staying informed about current compliance requirements in one's specific region or institution.

In summary, Benzeneethanamine,4-bromo-2,5-dimethoxy-a-methyl-, hydrochloride (1:1) (CAS No. 29705-96-2) represents a chemically interesting compound with potential research applications. Its unique structural features, including the bromo and dimethoxy substitutions, make it a valuable tool for medicinal chemistry investigations. As research continues to explore the properties and potential applications of such compounds, proper handling, characterization, and documentation remain essential for all scientific work involving this material.